Cas no 2567504-95-2 (rac-(1s,4s)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis)

• Product Name: rac-(1s,4s)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis
• CAS No: 2567504-95-2
• MF: C₇H₁₆Cl₂N₂O
• MW: 215.120739936829
• CID: 5656385
• PubChem ID: 89303150
• Update Time: 2025-06-09

rac-(1s,4s)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-amino-, hydrochloride (1:2), cis-
• 4-Aminocyclohexane-1-carboxamide;dihydrochloride
• (1s,4s)-4-aminocyclohexane-1-carboxamide dihydrochloride
• SCHEMBL14311831
• EN300-27700773
• Z4867378872
• 2567504-95-2
• rac-(1s,4s)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis

• Inchi： 1S/C7H14N2O.2ClH/c8-6-3-1-5(2-4-6)7(9)10;;/h5-6H,1-4,8H2,(H2,9,10);2*1H
• InChI Key： UEEYQGGTIAZCIM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CCC(CC1)N)N

Computed Properties

• Exact Mass: 214.0639685g/mol
• Monoisotopic Mass: 214.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on rac-(1s,4s)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis

Introduction to Rac-(1S,4S)-4-Aminocyclohexane-1-Carboxamide Dihydrochloride, Cis (CAS No. 2567504-95-2)

Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis, is a meticulously synthesized compound with the chemical identifier CAS No. 2567504-95-2. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. The precise stereochemistry of this molecule, characterized by the (1S,4S) configuration and the cis arrangement of the cyclohexane ring, makes it a subject of intense study in medicinal chemistry.

The compound belongs to a class of molecules known as amino cyclohexanecarboxamides, which have been explored for their pharmacological activity. The presence of both an amine and a carboxamide functional group in the molecular structure contributes to its versatility in biological interactions. This dual functionality allows for potential interactions with various biological targets, making it a promising candidate for drug development.

Recent research has highlighted the importance of stereochemistry in pharmaceutical compounds. The specific configuration of Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride, cis, has been found to influence its pharmacokinetic and pharmacodynamic properties. Studies have demonstrated that the stereochemical arrangement can significantly affect the compound's binding affinity to biological receptors, its metabolic pathways, and its overall efficacy.

In vitro studies have shown that Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride exhibits notable activity against certain enzymatic targets. These findings are particularly intriguing as they suggest potential therapeutic applications in conditions where modulation of these enzymes is beneficial. The compound's ability to interact with specific biological pathways makes it a valuable tool for researchers investigating novel drug mechanisms.

The synthesis of this compound involves sophisticated chemical methodologies that ensure high purity and enantiomeric excess. The stereocontrol during the synthesis is critical to achieving the desired (1S,4S) configuration and the cis arrangement. Advanced techniques such as chiral resolution and asymmetric synthesis have been employed to obtain the pure enantiomer form of Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride.

One of the most compelling aspects of this compound is its potential in developing treatments for neurological disorders. Preliminary studies have indicated that Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride may interact with neurotransmitter systems, potentially offering benefits in conditions such as depression and anxiety. The precise stereochemistry of the molecule is believed to be crucial for its interaction with these systems, highlighting the importance of stereochemical control in drug design.

The dihydrochloride salt form of Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This salt form also improves the stability of the compound during storage and transportation, ensuring that it remains effective for extended periods.

Future research aims to explore additional therapeutic applications of Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride. Investigating its interactions with other biological targets and understanding its mechanism of action will be crucial steps in this process. Collaborative efforts between synthetic chemists and biologists will be essential to unlock the full potential of this compound.

The development of new pharmaceuticals relies heavily on innovative compounds like Rac-(1S,4S)-4-aminocyclohexane-1-carboxamide dihydrochloride. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.